Cas no 869371-45-9 (Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl-)

• Product Name: Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl-
• CAS No: 869371-45-9
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 4266191
• PubChem ID: 57584671
• Update Time: 2025-08-05

Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl-
• SCHEMBL12409798
• 869371-45-9
• N-(3-(aminomethyl)-4-methylphenyl)-n-methylmethanesulfonamide

• Inchi： 1S/C10H16N2O2S/c1-8-4-5-10(6-9(8)7-11)12(2)15(3,13)14/h4-6H,7,11H2,1-3H3
• InChI Key： DKXHSQGYSJLYBF-UHFFFAOYSA-N
• SMILES： CS(N(C1=CC=C(C)C(CN)=C1)C)(=O)=O

Computed Properties

• Exact Mass: 228.09324893Da
• Monoisotopic Mass: 228.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl-

Methanesulfonamide, N-[3-(Aminomethyl)-4-Methylphenyl]-N-Methyl- (CAS No. 869371-45-9): A Comprehensive Overview

Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl- (CAS No. 869371-45-9) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-[3-(aminomethyl)-4-methylphenyl]-N-methylmethanesulfonamide, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl- is characterized by a methanesulfonamide group attached to a substituted benzene ring. The presence of the aminomethyl and methyl groups on the benzene ring imparts unique chemical and biological properties to this compound. These structural features make it an attractive candidate for various pharmacological studies.

Recent research has highlighted the potential of Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl- in the treatment of various diseases. For instance, studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

In addition to its anti-inflammatory and antioxidant activities, Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl- has also been investigated for its potential as a neuroprotective agent. Preclinical studies have demonstrated that this compound can protect neuronal cells from damage caused by oxidative stress and neurotoxic agents. This neuroprotective effect is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl- have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Furthermore, the synthetic accessibility of Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl- has been improved through various synthetic routes. These methods have been optimized to increase yield and purity, making it easier to produce this compound on a larger scale for both research and commercial purposes.

In the context of drug discovery and development, Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl- has shown promise as a lead compound for the design of more potent and selective drugs. Its structural flexibility allows for the introduction of various functional groups that can enhance its biological activity or improve its pharmacological properties.

Several ongoing clinical trials are evaluating the safety and efficacy of Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl- in different therapeutic areas. Preliminary results from these trials have been encouraging, suggesting that this compound may have a broad range of applications in medicine.

In conclusion, Methanesulfonamide, N-[3-(aminomethyl)-4-methylphenyl]-N-methyl- (CAS No. 869371-45-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable candidate for further exploration and development in the quest for new therapeutic agents.